Cas no 112767-84-7 (1-Butanol, 2-[[(2-chlorophenyl)methyl]amino]-, (R)-)

• Product Name: 1-Butanol, 2-[[(2-chlorophenyl)methyl]amino]-, (R)-
• CAS No: 112767-84-7
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 3620728
• Update Time: 2025-04-18

1-Butanol, 2-[[(2-chlorophenyl)methyl]amino]-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[[(2-chlorophenyl)methyl]amino]-, (R)-
• 1-Butanol, 2-[[(2-chlorophenyl)methyl]amino]-, (R)- (9CI)

• Inchi： 1S/C11H16ClNO/c1-2-10(8-14)13-7-9-5-3-4-6-11(9)12/h3-6,10,13-14H,2,7-8H2,1H3/t10-/m1/s1
• InChI Key： OGFBATFFPAVFKT-SNVBAGLBSA-N
• SMILES： C(O)[C@H](NCC1=CC=CC=C1Cl)CC

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Melting Point: 59-60 °C(Solv: hexane (110-54-3))
• Boiling Point: 338.0±22.0 °C(Predicted)
• pka: 14.70±0.10(Predicted)